Cas no 303969-63-3 (3-methyl-8-{(4-methylphenyl)methylsulfanyl}-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

3-methyl-8-{(4-methylphenyl)methylsulfanyl}-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione structure

303969-63-3 structure

Product Name:3-methyl-8-{(4-methylphenyl)methylsulfanyl}-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

CAS No:303969-63-3

MF:C₁₇H₂₀N₄O₂S

MW:344.431302070618

CID:6327383

PubChem ID:679635

Update Time:2024-01-06

3-methyl-8-{(4-methylphenyl)methylsulfanyl}-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

- 3-methyl-8-{(4-methylphenyl)methylsulfanyl}-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
- Oprea1_260834
- AKOS005747724
- SR-01000425079
- F0373-1244
- 303969-63-3
- 3-methyl-8-((4-methylbenzyl)thio)-7-propyl-1H-purine-2,6(3H,7H)-dione
- EU-0037363
- AKOS000578204
- AB00131571-02
- SR-01000425079-1
- 3-methyl-8-[(4-methylphenyl)methylsulfanyl]-7-propylpurine-2,6-dione
- Oprea1_482837
- Inchi： 1S/C17H20N4O2S/c1-4-9-21-13-14(20(3)16(23)19-15(13)22)18-17(21)24-10-12-7-5-11(2)6-8-12/h5-8H,4,9-10H2,1-3H3,(H,19,22,23)
- InChI Key： LLMIGJHAHPEJAQ-UHFFFAOYSA-N
- SMILES： S(CC1C=CC(C)=CC=1)C1=NC2=C(C(NC(N2C)=O)=O)N1CCC

Computed Properties

Exact Mass: 344.13069707g/mol
Monoisotopic Mass: 344.13069707g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 481
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 92.5Å²

3-methyl-8-{(4-methylphenyl)methylsulfanyl}-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0373-1244-2μmol	3-methyl-8-{[(4-methylphenyl)methyl]sulfanyl}-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione	303969-63-3	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0373-1244-5μmol	3-methyl-8-{[(4-methylphenyl)methyl]sulfanyl}-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione	303969-63-3	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0373-1244-10μmol	3-methyl-8-{[(4-methylphenyl)methyl]sulfanyl}-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione	303969-63-3	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0373-1244-1mg	3-methyl-8-{[(4-methylphenyl)methyl]sulfanyl}-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione	303969-63-3	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0373-1244-2mg	3-methyl-8-{[(4-methylphenyl)methyl]sulfanyl}-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione	303969-63-3	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0373-1244-3mg	3-methyl-8-{[(4-methylphenyl)methyl]sulfanyl}-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione	303969-63-3	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0373-1244-4mg	3-methyl-8-{[(4-methylphenyl)methyl]sulfanyl}-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione	303969-63-3	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0373-1244-5mg	3-methyl-8-{[(4-methylphenyl)methyl]sulfanyl}-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione	303969-63-3	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0373-1244-10mg	3-methyl-8-{[(4-methylphenyl)methyl]sulfanyl}-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione	303969-63-3	90%+	10mg	$79.0	2023-05-17
Life Chemicals	F0373-1244-15mg	3-methyl-8-{[(4-methylphenyl)methyl]sulfanyl}-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione	303969-63-3	90%+	15mg	$89.0	2023-05-17